4-[(3-methyl-2-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1-benzofuran-5-yl)sulfonyl]thiomorpholine

• IUPAC Name: 3-(4-methylsulfanylphenyl)-5-(3-methyl-5-thiomorpholin-4-ylsulfonyl-1-benzofuran-2-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C22H21N3O4S3/c1-14-18-13-17(32(26,27)25-9-11-31-12-10-25)7-8-19(18)28-20(14)22-23-21(24-29-22)15-3-5-16(30-2)6-4-15/h3-8,13H,9-12H2,1-2H3
• InChI Key: OCGZPLBYVJSFSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=C(C=C2)S(=O)(=O)N3CCSCC3)C4=NC(=NO4)C5=CC=C(C=C5)SC
• Molecular Formula: C22H21N3O4S3
• Molecular Weight: 487.6 g/mol
• CAS No.: 1040635-71-9

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the benzofuran could be synthesized via a condensation reaction of salicylaldehyde and a ketone. The oxadiazole ring could be formed via a cyclization reaction involving a carboxylic acid and a hydrazide. The thiomorpholine ring could be formed via a cyclization reaction of a diamine and a dihalide.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups. The benzofuran and oxadiazole rings are aromatic and would contribute to the overall stability of the molecule. The sulfonyl group is a strong electron-withdrawing group and would likely have a significant effect on the electronic properties of the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For example, the sulfonyl group could be reduced to a sulfide, or it could react with amines to form sulfonamides. The methylsulfanyl group on the phenyl ring could potentially be oxidized to a sulfoxide or a sulfone.

Future Directions

The potential applications of this compound would depend on its physical and chemical properties, as well as its biological activity. It could potentially be used in the development of new pharmaceuticals or agrochemicals, or in materials science for the development of new materials with unique properties.

Mechanism of Action

Target of Action

The primary target of this compound is the cyclooxygenase-2 (COX-2) enzyme . COX-2 is an enzyme responsible for the formation of prostanoids, including prostaglandins, prostacyclin, and thromboxane, which play a key role in inflammation and pain.

Mode of Action

The compound interacts with its target, COX-2, by inhibiting its activity . This inhibition prevents the conversion of arachidonic acid to prostanoids, thereby reducing inflammation and pain.

Biochemical Pathways

The compound affects the arachidonic acid pathway . By inhibiting COX-2, it prevents the formation of prostanoids from arachidonic acid. This results in a decrease in inflammation and pain, as prostanoids are key mediators of these processes.

Pharmacokinetics

Similar compounds have been noted to have good bioavailability

Result of Action

The inhibition of COX-2 and the subsequent reduction in prostanoid production result in a decrease in inflammation and pain . This makes the compound potentially useful in the treatment of conditions characterized by inflammation and pain.